Cas no 97145-99-8 (N1-(3-chlorobenzyl)propane-1,3-diamine)

• Product Name: N1-(3-chlorobenzyl)propane-1,3-diamine
• CAS No: 97145-99-8
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 2127350
• PubChem ID: 23321132
• Update Time: 2025-04-21

N1-(3-chlorobenzyl)propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(3-chlorobenzyl)propane-1,3-diamine
• SCHEMBL10909031
• 1,3-Propanediamine, N-[(3-chlorophenyl)methyl]-
• STL185632
• AKOS000264951
• VS-06690
• CS-0329979
• DA-00089
• ALBB-021098
• N'-[(3-chlorophenyl)methyl]propane-1,3-diamine
• starbld0042448
• (3-AMINOPROPYL)[(3-CHLOROPHENYL)METHYL]AMINE
• 97145-99-8
• BBL018402
• N-(3-chlorobenzyl)propane-1,3-diamine

• Inchi： 1S/C10H15ClN2/c11-10-4-1-3-9(7-10)8-13-6-2-5-12/h1,3-4,7,13H,2,5-6,8,12H2
• InChI Key： IWNURGRWJOWEQS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCCCN

Computed Properties

• Exact Mass: 198.0923762Da
• Monoisotopic Mass: 198.0923762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.1Ų